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Compound of Interest |

[2-(Propan-2-yloxy)ethyllhydrazine
Compound Name:

dihydrochloride
CAS No.: 1443980-36-6
Cat. No.: B1377480

Get Quote

Executive Summary

Target Compound: C5H14N20[1]-2HCI Molecular Weight:191.10 g/mol (Average) / 190.06
g/mol (Monoisotopic) Primary Isomers: Ornithinol dihydrochloride; N-(2-Hydroxyethyl)-1,3-
propanediamine dihydrochloride.

This technical guide provides a rigorous analysis of the stoichiometry, physicochemical
properties, and experimental applications of the salt complex C5H14N20-2HCI. While the
molecular weight is a static physical constant, the specific chemical identity depends on the
structural arrangement of the C5 backbone. This guide addresses the two most critical isomers
relevant to drug development: the ornithine-derivative Ornithinol (polyamine pathway inhibitor)
and the linker-intermediate HEPDA (N-(2-Hydroxyethyl)-1,3-propanediamine).

Part 1: Quantitative Analysis & Stoichiometry

The precise molecular weight is derived from standard atomic weights (IUPAC). For high-
resolution mass spectrometry (HRMS) or quantitative buffer preparation, use the values below.
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Table 1: Molecular Weight Breakdown

Atomic Mass (  Subtotal (
Component Element Qty
g/mol) g/mol )
Base
Carbon (C) 5 12.011 60.055
(C5H14N20)
Hydrogen (H) 14 1.008 14.112
Nitrogen (N) 2 14.007 28.014
Oxygen (O) 1 15.999 15.999
Base MW 118.18
Salt (2HCI) Hydrogen (H) 2 1.008 2.016
Chlorine (CI) 2 35.453 70.906
Salt MW 72.92
C5H14N20[2][1]
TOTAL [31141[51[6][71[8] 191.10
[9]-2HCI

Note on Stoichiometry: The "-2HCI" designation indicates a dihydrochloride salt, implying the

base molecule contains two protonatable amine groups (

). In aqueous solution, this compound will dissociate into the cation

and two

anions.

Part 2: Structural Isomer Identification
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In drug development, the formula C5H14N20 refers to distinct isomers with vastly different
biological activities. You must verify your specific compound using the CAS numbers below.

Isomer A: Ornithinol Dihydrochloride (2,5-Diamino-1-
pentanol)

o CAS (Base): 22724-81-8 (Generic for 2-amino-1-pentanol derivatives) / Specific salt often
custom synthesized.

e Structure:
e Relevance: An alcohol analog of the amino acid Ornithine.

e Mechanism: Acts as a competitive inhibitor or substrate analog for enzymes in the Polyamine
Biosynthesis pathway, specifically Ornithine Decarboxylase (ODC). It is often used to study
cell proliferation and amino acid transport systems.

Isomer B: N-(2-Hydroxyethyl)-1,3-propanediamine
Dihydrochloride (HEPDA)

o CAS (Base): 4461-39-6
e Structure:

* Relevance: A secondary amine used as a cross-linking agent or a building block for
Antibody-Drug Conjugate (ADC) linkers. Its asymmetric structure allows for selective
functionalization (primary amine vs. secondary amine vs. hydroxyl).

Part 3: Biological Context & Pathway Visualization

For researchers working with Isomer A (Ornithinol), understanding its interference in the
polyamine pathway is critical. The diagram below illustrates the enzymatic flow where
Ornithinol acts as an analog.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ornithinol
L-Arginine (C5H14N20) Arginase
*Inhibitor/Analog*

.~ Structural ICompetitive

¢Urea Cycle.‘. Analog | Inhibition
o |
b
L-Ornithine Ornithine Decarboxylase
(C5H12N202) (ODC)
Decarboxylation

Putrescine

Spermidine Synthase

Click to download full resolution via product page

Figure 1: Polyamine biosynthesis pathway highlighting Ornithinol as a structural analog of
Ornithine.

Part 4: Experimental Protocols
Preparation of 100 mM Stock Solution

This protocol applies to both isomers (MW 191.10 g/mol ). The dihydrochloride salt is highly
water-soluble but acidic.

Reagents:

« C5H14N20[1][9]-2HCI (Solid)
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» Nuclease-free water or PBS (pH 7.4)

e 0.22 pm Syringe Filter (PES membrane)

Procedure:

Weighing: Accurately weigh 191.1 mg of the substance.

e Dissolution: Transfer to a 15 mL conical tube. Add 8.0 mL of water. Vortex until fully dissolved
(solution will be clear).

e pH Adjustment (Critical): The 2HCI salt will yield a pH < 4.0.
o For biological assays: Slowly add 1N NaOH while monitoring pH until it reaches 7.2—7.4.
o Note: The volume will increase.

o Final Volume: Transfer to a volumetric flask or graduated cylinder and adjust final volume to
10.0 mL with water.

 Sterilization: Filter through a 0.22 um syringe filter into a sterile aliquot tube.

» Storage: Store at -20°C. Stable for 6 months. Avoid freeze-thaw cycles.

Analytical Verification (NMR differentiation)

To confirm which isomer you possess, run a

-NMR in

e Ornithinol (Branched): Look for a methine proton signal (

) around 3.0-3.5 ppm and non-equivalent methylene protons.

o HEPDA (Linear): Look for distinct triplets corresponding to the

backbone and the
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ethylene glycol-like motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1377480/docs#technical-guide-molecular-weight-
structural-analysis-of-c5h14n20-2hcl-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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